Cas no 2228209-78-5 (1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine
• CAS No: 2228209-78-5
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 6410323
• PubChem ID: 165671065
• Update Time: 2025-08-01

1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine
• 2228209-78-5
• EN300-1784460
• 1-[1-(1-methylpiperidin-2-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C11H22N2/c1-9(12)11(6-7-11)10-5-3-4-8-13(10)2/h9-10H,3-8,12H2,1-2H3
• InChI Key： PCUXRKIEAKQVRU-UHFFFAOYSA-N
• SMILES： N1(C)CCCCC1C1(C(C)N)CC1

Computed Properties

• Exact Mass: 182.178298710g/mol
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine

Introduction to 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine (CAS No. 2228209-78-5)

1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine, with the CAS number 2228209-78-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine is noteworthy for its combination of a cyclopropyl ring and a substituted piperidine moiety. The cyclopropyl group imparts rigidity to the molecule, which can influence its conformational flexibility and binding properties. The piperidine ring, particularly when substituted with a methyl group at the 1-position, adds to the compound's lipophilicity and can enhance its ability to cross biological membranes. These structural attributes make 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine an attractive candidate for drug design and development.

The synthesis of 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine has been explored through various methodologies. One common approach involves the reaction of a cyclopropyl-substituted aldehyde with a substituted piperidine derivative, followed by reduction to form the final amine product. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, such as the use of transition-metal-catalyzed coupling reactions and organocatalytic processes. These improvements have not only enhanced the yield and purity of the final product but also reduced the environmental impact of the synthesis.

In terms of biological activity, 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine has demonstrated significant potential in several areas. Studies have shown that it exhibits potent activity against certain neurological disorders, including anxiety and depression. The compound's interaction with specific neurotransmitter receptors, such as serotonin and dopamine receptors, is believed to underlie its therapeutic effects. Additionally, preliminary research suggests that 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine may have anti-inflammatory properties, making it a candidate for treating inflammatory conditions.

The pharmacokinetic profile of 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine has also been investigated in preclinical studies. These studies have revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high lipophilicity allows for good oral bioavailability, while its stability in plasma ensures sustained therapeutic effects. However, further research is needed to optimize its pharmacokinetic properties for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine. Early results from Phase I trials have shown that the compound is well-tolerated by patients at various dose levels. The primary endpoints of these trials include assessing adverse events, pharmacokinetic parameters, and preliminary efficacy indicators. If these trials continue to yield positive outcomes, it could pave the way for more advanced clinical studies and potential market approval.

In addition to its therapeutic applications, 1-1-(1-methylpiperidin-2-yl)cyclopropylethan-1-amine has also been studied for its potential use as a research tool in neuroscience and pharmacology. Its ability to modulate specific neurotransmitter systems makes it valuable for investigating the underlying mechanisms of neurological disorders and developing new treatment strategies.

The future prospects for 1-(methylpiperidine-2-yl)cyclopropy-ethan-amine (CAS No. 2228209-78-5) are promising. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field and bring this compound closer to clinical use.

In conclusion, 1-(methylpiperidine-2-yl)cyclopropy-th))) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its favorable biological activities and pharmacokinetic properties, positions it as a valuable candidate for further development and clinical evaluation.